Cas no 1213590-75-0 ((R)-2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETIC ACID HCL)

• Product Name: (R)-2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETIC ACID HCL
• CAS No: 1213590-75-0
• MF: C₈H₇ClFNO₂
• MW: 203.598084688187
• CID: 6628397
• PubChem ID: 96618771
• Update Time: 2025-10-30

(R)-2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETIC ACID HCL Chemical and Physical Properties

Names and Identifiers

• (R)-2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETIC ACID HCL
• Benzeneacetic acid, α-amino-2-chloro-5-fluoro-, (αR)-
• (R)-2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETICACIDHCL
• 1213590-75-0

• Inchi： 1S/C8H7ClFNO2/c9-6-2-1-4(10)3-5(6)7(11)8(12)13/h1-3,7H,11H2,(H,12,13)/t7-/m1/s1
• InChI Key： FXMRKRQYYDWSHP-SSDOTTSWSA-N
• SMILES： [C@H](C1C=C(F)C=CC=1Cl)(N)C(=O)O

Computed Properties

• Exact Mass: 203.0149343g/mol
• Monoisotopic Mass: 203.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.481±0.06 g/cm3(Predicted)
• Boiling Point: 314.7±42.0 °C(Predicted)
• pka: 1.49±0.10(Predicted)

Additional information on (R)-2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETIC ACID HCL

Introduction to (R)-2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETIC ACID HCL and Its Significance in Modern Pharmaceutical Research

Chemical compounds play a pivotal role in the advancement of pharmaceutical research, particularly in the development of novel therapeutic agents. One such compound, with the CAS number 1213590-75-0, is (R)-2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETIC ACID HCL. This compound has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. In this comprehensive overview, we delve into the compound's characteristics, its significance in pharmaceutical research, and its connection to the latest advancements in the field.

The molecular structure of (R)-2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETIC ACID HCL consists of a chiral center, which imparts optical activity to the molecule. This chirality is crucial in pharmaceutical applications, as it can influence the compound's biological activity and pharmacokinetic properties. The presence of both amino and carboxylic acid functional groups makes this compound a versatile intermediate in organic synthesis, particularly in the preparation of more complex molecules.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom in the 5-position of the phenyl ring enhances metabolic stability and bioavailability, making such compounds attractive for medicinal applications. (R)-2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETIC ACID HCL exemplifies this trend, as its structure incorporates both chloro and fluoro substituents, which are known to improve drug-like properties.

In the realm of drug discovery, this compound has been explored as a potential precursor for various therapeutic agents. Its chiral nature allows for the synthesis of enantiomerically pure drugs, which are often more effective and have fewer side effects compared to racemic mixtures. Researchers have been particularly interested in its potential use in developing treatments for neurological disorders, where enantiomeric purity is critical.

The role of computational chemistry in understanding the properties of (R)-2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETIC ACID HCL cannot be overstated. Advanced computational methods have enabled scientists to predict the compound's behavior in biological systems with remarkable accuracy. These predictions are invaluable in guiding experimental design and optimizing drug candidates for clinical trials.

One of the most exciting applications of this compound is in the development of targeted therapies. By leveraging its unique structural features, researchers aim to create drugs that selectively interact with specific biological targets. This approach has shown promise in treating various diseases, including cancer and inflammatory conditions. The ability to fine-tune the molecular structure of (R)-2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETIC ACID HCL allows for the creation of highly specific ligands that can modulate biological pathways with minimal off-target effects.

The synthesis of (R)-2-AMINO-2-(2-CHLORO-5-FLUOROPHENYL)ACETIC ACID HCL involves multi-step organic reactions that require precise control over reaction conditions. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity. Techniques such as asymmetric synthesis and catalytic hydrogenation have been particularly useful in achieving enantiopure products.

In conclusion, (R)-2-AMINO-2-(2-Chloro -5 -Fluorophenyl)Acetic Acid HCl represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.